Cas no 1806879-26-4 (5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride
• CAS No: 1806879-26-4
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4890629
• Update Time: 2025-05-26

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O4/c8-6(14)3-5(13)4(12(15)16)2(1-11-3)7(9)10/h1,7,13H
• InChI Key： FTELWQZLXMLTJE-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(C(F)F)=CN=1)[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.3
• Topological Polar Surface Area: 96

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride

Introduction to 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride (CAS No. 1806879-26-4) and Its Applications in Modern Chemical Biology

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride, identified by the CAS number 1806879-26-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and synthetic chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in pharmaceuticals, agrochemicals, and material science. The presence of both difluoromethyl and hydroxy substituents, along with a nitro group and a carbonyl chloride functionality, makes this molecule a valuable intermediate in the synthesis of more complex bioactive molecules.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has been extensively studied for its ability to influence electronic and steric properties, thereby optimizing biological activity. For instance, studies have demonstrated that fluorinated compounds can exhibit improved resistance to enzymatic degradation and increased lipophilicity, making them attractive for drug development.

The hydroxy group in 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride also contributes to its chemical reactivity and functional diversity. Hydroxyl groups are common in natural products and bioactive molecules, often serving as hydrogen bond donors or acceptors that mediate interactions with biological targets. The combination of a hydroxyl group with other functional moieties such as the nitro group can further enhance the compound's potential as a building block for more intricate molecular architectures.

The nitro group is another key feature that influences the reactivity and properties of this compound. Nitro groups are well-known for their ability to participate in various chemical transformations, including reduction to amino groups or diazotization reactions. These transformations are pivotal in synthetic organic chemistry, allowing for the introduction of additional functional groups or the modification of existing ones. The nitro group in this context not only provides a handle for further functionalization but also contributes to the overall electronic characteristics of the molecule.

The terminal carbonyl chloride functionality is particularly significant from a synthetic perspective. Carbonyl chlorides are highly reactive intermediates that readily undergo nucleophilic addition reactions, making them invaluable for constructing carbon-carbon or carbon-heteroatom bonds. This reactivity is exploited in numerous synthetic pathways, including the formation of amides, esters, and other derivatives. The presence of this group in 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride underscores its utility as a versatile building block for medicinal chemistry applications.

In recent years, there has been growing interest in leveraging computational methods to predict and optimize the properties of such intermediates. Advanced computational techniques, including molecular modeling and quantum mechanics calculations, have enabled researchers to gain insights into the structure-activity relationships (SAR) of these compounds. For example, studies have utilized these methods to explore how modifications at different positions within the pyridine ring affect biological activity. Such computational approaches not only accelerate the discovery process but also provide a deeper understanding of the mechanistic basis underlying the interactions between these compounds and their biological targets.

The applications of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride extend beyond traditional pharmaceutical synthesis. Researchers have explored its use in material science, where pyridine derivatives are employed in the development of advanced materials such as liquid crystals and organic semiconductors. The unique electronic properties conferred by fluorine substitution make these compounds particularly interesting for applications in optoelectronic devices.

Furthermore, recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for producing such intermediates. Catalytic methods that minimize waste and energy consumption are being actively pursued. For instance, transition metal-catalyzed reactions have been investigated as alternatives to traditional stoichiometric approaches involving hazardous reagents. These efforts align with broader trends toward environmentally responsible chemical synthesis.

The role of this compound in drug discovery has been further highlighted by its incorporation into various lead optimization campaigns targeting different therapeutic areas. Researchers have synthesized analogs derived from 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride and evaluated their efficacy against a range of biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. Preliminary results suggest that certain derivatives exhibit promising pharmacological profiles warranting further investigation.

In summary, 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride (CAS No. 1806879-26-4) represents a multifunctional intermediate with broad utility across multiple domains of chemical research. Its unique structural features—comprising a difluoromethyl, hydroxy, nitro, and carbonyl chloride moiety—make it an indispensable tool for synthetic chemists engaged in pharmaceutical development and material science applications. As computational methods continue to evolve and sustainable chemistry practices gain prominence, 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carbonyl chloride is poised to remain at the forefront of innovative research endeavors.